Cas no 54764-96-4 (3-methoxy-1H-Pyrrole-2-carboxaldehyde)

3-methoxy-1H-Pyrrole-2-carboxaldehyde structure
54764-96-4 structure
Product Name:3-methoxy-1H-Pyrrole-2-carboxaldehyde
CAS No:54764-96-4
MF:C6H7NO2
MW:125.125281572342
CID:353739
PubChem ID:11286466
Update Time:2025-04-19

3-methoxy-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-1H-Pyrrole-2-carboxaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 3-methoxy-
    • 3-methoxy-1H-pyrrole-2-carbaldehyde
    • 3-Methoxypyrrole-2-carboxaldehyde
    • 3-Methoxy-2-pyrrolecarboxaldehyde
    • SB63595
    • DTXSID40461136
    • FT-0749164
    • LTQYGSKNLPUXKR-UHFFFAOYSA-N
    • SCHEMBL4685614
    • AKOS006348093
    • 54764-96-4
    • MDL: MFCD12923762
    • Inchi: 1S/C6H7NO2/c1-9-6-2-3-7-5(6)4-8/h2-4,7H,1H3
    • InChI Key: LTQYGSKNLPUXKR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CNC=1C=O

Computed Properties

  • Exact Mass: 125.04771
  • Monoisotopic Mass: 125.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09
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